![molecular formula C20H20ClN3O2S B6508990 2-{[2-(3-chlorophenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}-N-(2-methoxyethyl)acetamide CAS No. 901259-42-5](/img/structure/B6508990.png)
2-{[2-(3-chlorophenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}-N-(2-methoxyethyl)acetamide
Description
2-{[2-(3-chlorophenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}-N-(2-methoxyethyl)acetamide is a useful research compound. Its molecular formula is C20H20ClN3O2S and its molecular weight is 401.9 g/mol. The purity is usually 95%.
The exact mass of the compound 2-{[2-(3-chlorophenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}-N-(2-methoxyethyl)acetamide is 401.0964758 g/mol and the complexity rating of the compound is 465. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antimicrobial Properties
The compound’s unique structure suggests potential antimicrobial activity. Researchers have explored its effects against various microorganisms, including bacteria and fungi. Further studies are needed to determine its specific mechanisms of action and potential clinical applications .
Anticancer Potential
Given the presence of aromatic rings and sulfur atoms, this compound might exhibit anticancer properties. Investigations have focused on its impact on cancer cell lines, particularly prostate cancer. Researchers aim to elucidate its cytotoxic effects and evaluate its potential as an adjunct therapy .
Anti-Inflammatory Activity
The imidazole moiety in the compound suggests anti-inflammatory potential. Studies have examined its impact on inflammatory pathways, cytokine production, and tissue damage. Understanding its anti-inflammatory mechanisms could lead to novel therapeutic strategies .
Neuroprotective Effects
The presence of phenyl rings and imidazole groups hints at possible neuroprotective properties. Researchers have explored its impact on neuronal cells, oxidative stress, and neuroinflammation. Investigating its ability to mitigate neurodegenerative conditions remains an active area of research .
Cardiovascular Applications
Compounds with triazole and imidazole scaffolds often exhibit cardiovascular effects. Investigations have explored its impact on blood pressure regulation, endothelial function, and vascular health. Potential applications include managing hypertension and preventing cardiovascular diseases .
Antifungal Activity
Considering the sulfur atom and aromatic rings, this compound may possess antifungal properties. Researchers have evaluated its efficacy against fungal pathogens, including Candida species. Further studies are necessary to determine its clinical relevance .
properties
IUPAC Name |
2-[[2-(3-chlorophenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(2-methoxyethyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20ClN3O2S/c1-26-11-10-22-17(25)13-27-20-18(14-6-3-2-4-7-14)23-19(24-20)15-8-5-9-16(21)12-15/h2-9,12H,10-11,13H2,1H3,(H,22,25)(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XFWAXSPWBASZMT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)CSC1=C(NC(=N1)C2=CC(=CC=C2)Cl)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20ClN3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[2-(3-Chlorophenyl)-5-phenyl-1H-imidazol-4-YL]sulfanyl}-N-(2-methoxyethyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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